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Compound of Interest

Compound Name: Isopropyl isobutyrate

Cat. No.: B1585242 Get Quote

An In-depth Technical Guide to the Safety and Handling of Isopropyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for isopropyl
isobutyrate, a colorless liquid ester utilized as a flavoring agent and a versatile solvent in

chemical synthesis.[1] Adherence to strict safety protocols is essential when working with this

highly flammable and potentially irritating compound.

Chemical and Physical Properties
Isopropyl isobutyrate is a colorless liquid with a characteristic fruity odor.[2][3] It is less dense

than water and its vapors are heavier than air, posing a risk of accumulation in low-lying areas.

[4][5] It is insoluble in water but soluble in most organic solvents.[3][4]

Table 1: Physical and Chemical Properties of Isopropyl Isobutyrate
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Property Value Source(s)

Molecular Formula C₇H₁₄O₂ [1][3]

Molecular Weight 130.18 g/mol [1][4]

CAS Number 617-50-5 [1][2]

Appearance Colorless, clear liquid [3][4][6]

Odor Fruity, pineapple-like [1][2]

Boiling Point 120-121 °C [3][4][6]

Flash Point 17-20 °C [3][6][7]

Density 0.845 - 0.851 g/cm³ at 20 °C [4][6][8]

Vapor Pressure 14 mmHg at 25 °C [3]

Solubility
Insoluble in water; soluble in

most organic solvents
[2][3][4]

Refractive Index 1.387 - 1.399 at 20 °C [4][8]

Hazard Identification and Classification
Isopropyl isobutyrate is classified as a highly flammable liquid and vapor.[6][7] It can cause

skin and eye irritation, and may be harmful if inhaled or swallowed.[7][9]

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[6][10]

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[7][9]

H332: Harmful if inhaled.[7]

H335: May cause respiratory irritation.[7]
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DOT Hazard Classification:

UN Number: 2406[3][6]

Proper Shipping Name: Isopropyl isobutyrate[6]

Hazard Class: 3 (Flammable liquid)[3][6]

Packing Group: II[3][6]

Safety and Handling Precautions
A systematic approach to safety is crucial when handling isopropyl isobutyrate. The following

diagram illustrates the key logical relationships between hazard recognition and corresponding

safety measures.
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Isopropyl Isobutyrate Safety & Handling Workflow

Hazard Identification

Engineering Controls & PPESafe Work Practices & Storage

Emergency Procedures
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Key Safety and Handling Workflow for Isopropyl Isobutyrate.

Handling and Storage
Handling: Use in a well-ventilated area or under a chemical fume hood.[7] All equipment

used for handling must be grounded and bonded to prevent static discharge.[5][11] Use only

non-sparking tools.[1][11] Avoid contact with skin, eyes, and clothing.[6] Wash hands

thoroughly after handling.[6]

Storage: Store in a cool, dark, and well-ventilated place, away from heat, sparks, open

flames, and other ignition sources.[6][7][11] Keep containers tightly closed.[6][7] Store away

from incompatible materials such as strong oxidizing agents.[6][7]
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Exposure Controls and Personal Protection
Engineering Controls: A closed system or local exhaust ventilation is recommended to

minimize vapor exposure.[6] Safety showers and eyewash stations should be readily

available.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[6][7]

Skin Protection: Wear impervious gloves and protective clothing.[6][7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH-approved vapor respirator.[6][7]

Emergency Procedures
First Aid Measures

Inhalation: Move the victim to fresh air and keep them at rest. If breathing is difficult,

administer oxygen. Seek medical attention if you feel unwell.[6][7]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water. If skin irritation occurs, seek medical attention.[6][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[6]

[7]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[7]

Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or

water spray.[5][7] A solid water stream may be ineffective and could spread the fire.[12]

Specific Hazards: Isopropyl isobutyrate is highly flammable and its vapors can form

explosive mixtures with air.[4][5] Vapors may travel to an ignition source and flash back.[4][5]

Containers may explode when heated.[4] Fire may produce irritating and toxic gases.[4][5]
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Protective Equipment: Firefighters should wear positive-pressure self-contained breathing

apparatus (SCBA) and full protective clothing.[4][7]

Accidental Release Measures
Personal Precautions: Evacuate the area and eliminate all ignition sources.[5][11] Wear

appropriate personal protective equipment, including respiratory protection.[7]

Environmental Precautions: Prevent the substance from entering drains, sewers, and

waterways.[6][7]

Containment and Cleanup: Stop the leak if it can be done without risk. Absorb the spill with a

non-combustible material such as sand, earth, or vermiculite.[5] Collect the absorbed

material using clean, non-sparking tools and place it in a sealed container for disposal.[5]

Ventilate the area and wash the spill site after material pickup is complete.[7] For large spills,

dike the area far ahead of the liquid for later disposal.[4]

Stability and Reactivity
Reactivity: Isopropyl isobutyrate is an ester. It can react with acids to generate heat,

alcohols, and acids. Strong oxidizing acids may cause a vigorous, exothermic reaction. Heat

is also generated by its interaction with caustic solutions.[5]

Chemical Stability: The substance is stable under normal temperatures and pressures.[7]

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[7]

Incompatible Materials: Strong oxidizing agents.[7][11]

Hazardous Decomposition Products: Carbon oxides (carbon monoxide and carbon dioxide)

may be formed during combustion.[7]

Experimental Protocols
Specific experimental data for isopropyl isobutyrate are not publicly available. The following

sections describe the standard methodologies used to assess the hazards of liquid chemicals

like isopropyl isobutyrate, based on internationally recognized guidelines.
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Flammability Testing
The flammability of a liquid is primarily determined by its flash point and boiling point. These

tests are conducted according to methods outlined in the UN Manual of Tests and Criteria.[8]

Methodology:

Flash Point Determination: A closed-cup method (e.g., Pensky-Martens, Abel) is typically

used.[13] The liquid is heated in a closed cup, and a test flame is periodically introduced

into the vapor space. The flash point is the lowest temperature at which the vapors ignite.

[13][14]

Boiling Point Determination: Standard methods such as those described by ASTM (e.g.,

ASTM D86, ASTM D1078) or ISO (e.g., ISO 3405) are employed to determine the initial

boiling point.[3]

Sustained Combustibility Test (UN Test L.2): This test determines if a substance, when

heated, can sustain combustion. It is particularly relevant for liquids with flash points

above 35°C.[4]

Acute Toxicity Testing
Acute toxicity studies are designed to assess the adverse effects of a single, short-term

exposure to a substance. The Organisation for Economic Co-operation and Development

(OECD) provides standardized guidelines for these tests.[1]

Acute Oral Toxicity (OECD 420, 423, or 425):

Principle: A single dose of the substance is administered to fasted rats by oral gavage.[2]

[15]

Methodology: A stepwise procedure is used, starting with a dose expected to produce

some toxicity. Animals are observed for mortality and clinical signs of toxicity for up to 14

days.[2][16] Body weight is monitored, and a gross necropsy is performed on all animals

at the end of the study.[2] The results are used to classify the substance and determine an

LD₅₀ (median lethal dose) value if necessary.[15]

Acute Dermal Toxicity (OECD 402):
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Principle: A single dose of the substance is applied to the clipped, intact skin of rats.[6][10]

Methodology: The substance is applied uniformly over at least 10% of the body surface

area and held in contact with the skin, typically with a semi-occlusive dressing, for 24

hours.[6][17] Animals are observed for mortality and signs of toxicity for 14 days.[6] The

dermal LD₅₀ can be determined from these results.[10]

Acute Inhalation Toxicity (OECD 403):

Principle: Animals, typically rats, are exposed to the substance as a vapor for a defined

period (e.g., 4 hours).[18]

Methodology: The exposure is conducted in a dynamic inhalation chamber to maintain a

constant concentration.[19] Animals are observed for toxic effects during and after

exposure for up to 14 days.[18] The LC₅₀ (median lethal concentration) is determined.

Skin and Eye Irritation Testing
These tests evaluate the potential of a substance to cause reversible damage to the skin and

eyes. In vitro methods using reconstructed human tissues are now preferred over traditional

animal testing.

In Vitro Skin Irritation: Reconstructed Human Epidermis Test (OECD 439):

Principle: This test uses a reconstructed human epidermis (RhE) model that mimics the

properties of the upper layers of human skin.[7]

Methodology: The test substance is applied topically to the RhE tissue.[20] After a set

exposure and post-incubation period, cell viability is measured using a colorimetric assay

(e.g., MTT assay).[20][21] A reduction in cell viability below a certain threshold (e.g., 50%)

indicates that the substance is an irritant.[21]

In Vitro Eye Irritation: Reconstructed Human Cornea-like Epithelium (RhCE) Test (OECD

492):

Principle: This method uses a three-dimensional human cornea-like epithelium model to

assess eye irritation potential.[22][23]
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Methodology: The test substance is applied to the surface of the RhCE tissue for a defined

period.[24] After exposure and a post-incubation period, tissue viability is measured.[24]

The level of cytotoxicity is used to classify the irritation potential of the substance.[22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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